Cas no 62384-32-1 (Phenol, 2-[(5-chloro-2-hydroxyphenyl)methyl]-4-methyl-)

Phenol, 2-[(5-chloro-2-hydroxyphenyl)methyl]-4-methyl- structure
62384-32-1 structure
Product Name:Phenol, 2-[(5-chloro-2-hydroxyphenyl)methyl]-4-methyl-
CAS No:62384-32-1
MF:C14H13ClO2
MW:248.704823255539
CID:446747
PubChem ID:12338548
Update Time:2025-04-19

Phenol, 2-[(5-chloro-2-hydroxyphenyl)methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[(5-chloro-2-hydroxyphenyl)methyl]-4-methyl-
    • 2-[(5-chloro-2-hydroxyphenyl)methyl]-4-methylphenol
    • DTXSID00491676
    • 62384-32-1
    • SCHEMBL19236232
    • Inchi: 1S/C14H13ClO2/c1-9-2-4-13(16)10(6-9)7-11-8-12(15)3-5-14(11)17/h2-6,8,16-17H,7H2,1H3
    • InChI Key: NERDVJTZCGNBEC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)CC1C(=CC=C(C)C=1)O)O

Computed Properties

  • Exact Mass: 248.06049
  • Monoisotopic Mass: 248.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

Phenol, 2-[(5-chloro-2-hydroxyphenyl)methyl]-4-methyl- Related Literature

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